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Compound of Interest

Compound Name: AZD1390

Cat. No.: B605744

Essential Safety Guide for Handling AZD1390

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling AZD1390. Adherence to these procedures is essential to
ensure personal safety and maintain a secure laboratory environment. AZD1390 is a highly
potent, brain-penetrant Ataxia-Telangiectasia Mutated (ATM) kinase inhibitor, necessitating
stringent handling protocols.[1][2]

Hazard Identification and Classification

According to the Safety Data Sheet (SDS), AZD1390 is classified with the following hazards.[3]
It is crucial to understand these risks before beginning any work.

Hazard Class GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation.[3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[3]
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Signal Word: Warning[3]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is mandatory for all personnel handling AZD1390. The
following equipment must be used to prevent exposure through inhalation, skin, or eye contact.

[3]14]

Protection Type

Specific Equipment

Standard/Specificati
on

Key Considerations

Hand Protection

Double Gloving: Two
pairs of
chemotherapy-rated,
powder-free nitrile
gloves.[5][6]

Tested to ASTM
D6978 standard.[4]

Change outer gloves
immediately upon
contamination. Do not
reuse disposable
gloves.[5][6]

Body Protection

Impervious Laboratory

Resistant to chemical
permeation; solid

front, long-sleeved

Gown must be
disposed of as

hazardous waste after

Gown N :

with tight-fitting cuffs. use or if

[315] contaminated.

Must be worn at all
] times when AZD1390
) Safety Goggles with . .
Eye Protection ) ] ANSI Z87.1 compliant. is handled, even

Side-Shields

within a fume hood.[3]

[5]

Respiratory Protection

N95 Respirator or
higher

NIOSH-approved.

Required when
handling the
compound as a
powder outside of a
certified containment
system (e.g., fume
hood) to prevent

aerosol inhalation.[5]
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Safe Handling and Operational Protocol

All handling of AZD1390, particularly weighing the solid form and preparing stock solutions,
must be performed within a certified chemical fume hood or a Class Il Biosafety Cabinet to
minimize exposure.[5]

Step-by-Step Handling Procedure:

o Preparation: Designate a specific area for handling AZD1390. Ensure a safety shower and
eye wash station are accessible.[3]

e Donning PPE: Before entering the designated area, correctly put on all required PPE as
specified in the table above. The typical sequence is gown, mask/respirator, goggles, and
then gloves (inner pair followed by outer pair).

e Weighing and Reconstitution:

o Handle the solid compound on a disposable weighing paper or boat.

o Use dedicated spatulas and equipment.

o When reconstituting, add solvent slowly to the solid to avoid generating dust or aerosols.
e Post-Handling Decontamination:

o After handling is complete, decontaminate all surfaces and equipment within the fume
hood using an appropriate solution (e.g., 70% ethanol followed by a suitable lab
decontamination agent).

o Wipe down the exterior of all solution containers before removing them from the
containment area.

» Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. The outer
gloves are removed first, followed by the gown, goggles, and inner gloves.[5] Wash hands
thoroughly with soap and water after removing all PPE.[3]

Disposal Plan
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All waste generated from handling AZD1390 is considered hazardous and must be disposed of
accordingly.

o Solid Waste: All disposable PPE (gloves, gowns, masks), weighing papers, and
contaminated lab supplies must be placed in a clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions containing AZD1390 and solvents used for decontamination
should be collected in a dedicated, sealed hazardous liquid waste container.

e Sharps: Needles or other sharps contaminated with AZD1390 must be disposed of in a
designated sharps container for hazardous chemical waste.
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Workflow for Safe Handling of AZD1390

1. Preparation Phase

Designate Handling Area
(Fume Hood / BSC)

Verify Safety Equipment
(Eyewash, Shower)

A

Don Full PPE
(Gown, Goggles, Respirator, Double Gloves)

2. Handling Phase (in Containment)

Weigh Solid AZD1390

Reconstitute Solution

& I;yost-HandIing & Disposal

Decontaminate Workspace
& Equipment

Dispose Solid Waste Dispose Liquid Waste
(PPE, Consumables) (Unused Solutions)

. Exit Procedu

Doff PPE in
Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for handling AZD1390 from preparation to final exit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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